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Disclaimer: The following troubleshooting guide provides general strategies for mitigating
autofluorescence in imaging studies. Despite a comprehensive search, no specific information
regarding the fluorescent properties or autofluorescence of a compound designated "NF110"
could be found in publicly available resources. Therefore, the advice provided is based on
established principles for managing autofluorescence from various sources and may need to
be adapted to your specific experimental context.

Frequently Asked Questions (FAQSs)

Q1: What is autofluorescence and why is it a problem in imaging studies?

Autofluorescence is the natural emission of light by biological structures or other materials in a
sample when they are excited by light, which is not due to the application of a specific
fluorescent marker.[1][2][3] This inherent fluorescence can be a significant issue in imaging
studies because it can obscure the signal from the fluorescent probes you are using, leading to
a low signal-to-noise ratio and making it difficult to distinguish your target's true signal from the
background noise.[2][4][5]

Q2: What are the common causes of autofluorescence in tissue and cell samples?
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Autofluorescence can originate from several sources within a biological sample:

e Endogenous Molecules: Many naturally occurring molecules are fluorescent, including
NADH, flavins, collagen, elastin, and lipofuscin.[3][4][6][7] These molecules have broad
emission spectra that can interfere with multiple detection channels.[8]

» Fixation: Chemical fixation, particularly with aldehyde-based fixatives like formaldehyde and
glutaraldehyde, can induce autofluorescence by cross-linking proteins and other molecules.
[1][2][9][10] Glutaraldehyde is known to cause more intense autofluorescence than
formaldehyde.[2]

» Red Blood Cells: The heme group in red blood cells exhibits broad autofluorescence.[2][10]

o Culture Media and Reagents: Some components of cell culture media, such as phenol red
and riboflavin, can be fluorescent.[4][6]

o Heat and Dehydration: Processing steps that involve heat and dehydration can increase the
autofluorescence of a sample, particularly in the red spectrum.[1][9][10]

Q3: How can | determine if what I'm seeing is autofluorescence or a true signal?

To identify autofluorescence, it is crucial to include proper controls in your experiment. The
most important control is an unstained sample that has been processed in the same way as
your stained samples (including fixation and any other treatments).[1][2][6][11] By imaging this
unstained control using the same settings as your experimental samples, you can visualize the
level and spectral properties of the inherent autofluorescence.

Troubleshooting Guide
Issue 1: High background fluorescence in my images.

High background fluorescence is a common problem that can be caused by autofluorescence.
Here are several strategies to mitigate it:

1. Optimize Sample Preparation:

o Fixation:
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o Minimize fixation time to what is necessary for adequate preservation.[1][2][9]

o Consider using non-aldehyde fixatives like chilled methanol or ethanol if compatible with
your target antigen.[2][6]

o If using aldehydes, paraformaldehyde is generally preferred over glutaraldehyde as it
induces less autofluorescence.[1][2]

o Perfusion: Before fixation, perfuse tissues with phosphate-buffered saline (PBS) to remove
red blood cells, a significant source of autofluorescence.[1][2][6][10]

2. Chemical Quenching of Autofluorescence:

Several chemical treatments can be applied to reduce autofluorescence. The effectiveness of
these treatments can be tissue-dependent.
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Quenching Agent

Target Autofluorescence
Source

Notes

Sodium Borohydride (NaBH4)

Aldehyde-induced
autofluorescence

Can have mixed results and
may increase
autofluorescence from red
blood cells.[1][3][8]

Sudan Black B

Lipofuscin

Effective for reducing lipofuscin
autofluorescence but can
introduce its own fluorescence
in the far-red channel.[1][8]

Eriochrome Black T

Lipofuscin and formalin-

induced autofluorescence

An alternative to Sudan Black
B.[1][2]

General background

Can reduce unwanted

fluorescence from both the

Trypan Blue .
fluorescence sample and non-specific
antibody binding.[6][7][12]
) ) Can be used in combination
Copper (II) Sulfate (CuS0O4) Lipofuscin

with ammonium chloride.[1][7]

TrueBlack®

Lipofuscin and other sources

A commercial reagent
designed to quench lipofuscin
with less background in the far-
red compared to Sudan Black
B.[8]

Vector® TrueVIEW®

Non-lipofuscin
autofluorescence (e.g., from
collagen, elastin, red blood

cells)

A commercial kit designed to
reduce autofluorescence from

various sources.[5][13]

3. Photobleaching:

Exposing the sample to high-intensity light before incubation with fluorescent probes can

selectively destroy endogenous fluorophores.[14][15][16][17] This can be done using a

fluorescence microscope's light source or a dedicated LED array.[16]
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4. Selection of Fluorophores:

o Choose fluorophores that are spectrally distinct from the autofluorescence emission of your
sample.[6]

» Since autofluorescence is often strongest in the blue and green channels, using fluorophores
that emit in the red or far-red regions of the spectrum can significantly improve the signal-to-
noise ratio.[1][2][6][8]

5. Computational Approaches:

e Spectral Unmixing: If you are using a spectral confocal microscope, you can acquire the
emission spectrum of the autofluorescence from an unstained sample and then use software
to subtract this spectral signature from your stained images.

e Image Subtraction: In some cases, a background subtraction can be performed using image
analysis software like ImageJ.[15] However, this can be complex and may also reduce the
true signal.[15] More advanced algorithms are also being developed for automated
autofluorescence subtraction.[18][19][20]

Experimental Protocols
Protocol 1: Sodium Borohydride Treatment for
Aldehyde-Induced Autofluorescence

 After fixation with formaldehyde or paraformaldehyde and subsequent washing steps,
prepare a fresh solution of 0.1% to 1% sodium borohydride in PBS. Caution: Sodium
borohydride is a hazardous substance; handle with appropriate safety precautions.

 Incubate the tissue sections or cells in the sodium borohydride solution for 10-30 minutes at
room temperature. The optimal time may need to be determined empirically.

o Wash the sample thoroughly with PBS (3 x 5 minutes) to remove all traces of sodium
borohydride.

e Proceed with your standard immunolabeling protocol.
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Protocol 2: Sudan Black B Staining to Quench
Lipofuscin Autofluorescence

» Following your immunofluorescence staining and washing steps, prepare a 0.1% - 0.3%
solution of Sudan Black B in 70% ethanol.

Incubate the sections in the Sudan Black B solution for 5-20 minutes at room temperature in
the dark.

Briefly wash the sections with 70% ethanol to remove excess stain.

Wash thoroughly with PBS.

Mount the coverslip with an appropriate mounting medium.

Visual Guides
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Caption: Experimental workflow for immunofluorescence with optional steps for mitigating
autofluorescence.
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Caption: Troubleshooting decision tree for addressing high background fluorescence in imaging
studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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